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Compound of Interest

Compound Name: Hexamethyleneimine

Cat. No.: B121469 Get Quote

An In-depth Technical Guide to Hexamethyleneimine: Molecular Structure, Properties, and

Experimental Protocols

Introduction
Hexamethyleneimine, systematically known as azepane, is a cyclic secondary amine with the

chemical formula C₆H₁₃N.[1][2] It is structurally a seven-membered heterocycle, equivalent to

cycloheptane with one carbon atom replaced by a nitrogen atom.[3] This colorless to light

yellow liquid possesses a characteristic ammonia-like odor.[1][3] Hexamethyleneimine serves

as a crucial intermediate and building block in a wide range of industrial applications, including

the synthesis of pharmaceuticals, agrochemicals, dyes, and rubber chemicals.[1][4] It is also

utilized in the production of zeolites and as a corrosion inhibitor.[4] This guide provides a

comprehensive overview of its molecular structure, physicochemical properties, and key

experimental protocols for its synthesis and purification.

Molecular Structure and Identifiers
Hexamethyleneimine is a saturated heterocyclic compound. The seven-membered ring is

non-planar, adopting a flexible conformation to minimize ring strain. Its fundamental properties

and identifiers are summarized below.
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Identifier Value

IUPAC Name Azepane[4]

Synonyms
Homopiperidine, Hexahydro-1H-azepine,

Azacycloheptane[2][3]

CAS Number 111-49-9[2]

Molecular Formula C₆H₁₃N[1][5]

Molecular Weight 99.17 g/mol

SMILES String C1CCCNCC1

InChI Key ZSIQJIWKELUFRJ-UHFFFAOYSA-N[2]

Physicochemical and Spectroscopic Data
The physical and chemical properties of hexamethyleneimine are critical for its handling,

storage, and application in chemical synthesis.

Physicochemical Properties
The key quantitative properties of hexamethyleneimine are presented in the table below.
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Property Value Reference

Appearance
Clear colorless to light yellow

liquid
[1]

Melting Point -37 °C [1]

Boiling Point 138 °C (at 749 mmHg) [1]

Density 0.88 g/mL (at 25 °C) [1]

Flash Point 18 °C (64.4 °F) - closed cup

Vapor Pressure 7.4 mmHg (at 21.1 °C) [1]

Refractive Index n20/D 1.466 [1]

pKa 11.07 (at 25 °C) [1]

Water Solubility Soluble [1][6]

Explosive Limits 1.6 - 9.9 % (V) [1]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity assessment of

hexamethyleneimine. Various spectral data are publicly available through databases such as

SpectraBase and the NIST WebBook.[2][7] Available datasets include:

¹H NMR

¹³C NMR

Infrared (IR) Spectroscopy (ATR, Transmission, Vapor Phase)[7][8]

Raman Spectroscopy[7]

Mass Spectrometry (MS)[7]
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Detailed methodologies for the synthesis and purification of hexamethyleneimine are crucial

for researchers in synthetic chemistry.

Synthesis of Hexamethyleneimine from
Hexamethylenediamine
Hexamethyleneimine can be prepared via the catalytic deamination of

hexamethylenediamine.[9] This process involves the continuous reaction of the starting

material in an inert solvent using a nickel and/or cobalt catalyst.[9]

Methodology:

Catalyst Dispersion: Add n-hexanol to a reaction flask, followed by the dispersion of a Raney

nickel or cobalt catalyst with stirring.[9]

Reaction Initiation: Heat the mixture to a temperature between 80°C and 150°C.[9]

Substrate Addition: Add hexamethylenediamine dropwise to the reaction mixture. The

concentration of hexamethylenediamine should be maintained at or below 25% by weight.[9]

Product Removal: As the reaction proceeds, the hexamethyleneimine formed is

continuously removed from the reaction system by distillation, along with the solvent and by-

products like ammonia. This is critical to keep the concentration of hexamethyleneimine in

the reaction mixture at 10% by weight or less to prevent catalyst deactivation.[9]

Product Collection: The distilled hexamethyleneimine is collected. The yield for this process

is reported to be around 80%.[9]
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Catalyst Preparation

Continuous Reaction

Product Isolation

Disperse Raney Ni/Co
 catalyst in n-hexanol

Heat to 80-150°C

Add Hexamethylenediamine
 (≤25 wt%)

Catalytic Deamination

Continuously distill product
 (HMI ≤10 wt%)

Collect Distillate
 (HMI, water, n-hexanol)

Discharge NH₃ gas

Hexamethyleneimine
 (Yield ~80%)

 

Salt Formation

Base Regeneration

Final Purification

Dissolve crude HMI
 in Diethyl Ether

Add Ethanolic HCl

Precipitate HMI·HCl

Filter and Wash
 with Diethyl Ether

Dissolve HMI·HCl
 in minimal H₂O

Basify to pH ~14
 with 10N KOH

Extract HMI with
 Diethyl Ether

Dry extract over KOH

Evaporate Ether

Distill to yield
 pure Hexamethyleneimine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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